Cas no 487051-12-7 (SNAP 94847 hydrochloride)

• Product Name: SNAP 94847 hydrochloride
• CAS No: 487051-12-7
• MF: C₂₉H₃₂F₂N₂O₂
• MW: 478.573394775391
• MDL: MFCD11100336
• CID: 1532569
• PubChem ID: 16756754
• Update Time: 2025-10-29

SNAP 94847 hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-{1-[4-(3,4-Difluorophenoxy)benzyl]-4-piperidinyl}-4-methylph enyl)-2-methylpropanamide hydrochloride (1:1)
• N-[3-[1-[[4-(3,4-Difluorophenoxy)phenyl]methyl]-4-piperidinyl]-4-methylphenyl]-2-methylpropanamidehydrochloride
• SNAP 94847 hydrochloride
• N-[3-[1-[[4-(3,4-Difluorophenoxy)phenyl]methyl]-4-piperidinyl]-4-methylphenyl]-2-methyl-propanamide
• SNAP94847
• BRD-K49702221-003-01-6
• CS-0029001
• BDBM50219053
• SNAP-94847
• DTXSID401028550
• N-(3-{1-[4-(3,4-DIFLUOROPHENOXY)BENZYL]-4-PIPERIDINYL)-4-METHYLPHENYL)-2-METHYLPROPANAMIDE
• EX-A3089
• AKOS040758743
• AC-36322
• N-(3-(1-(4-(3,4-difluorophenoxy)benzyl)piperidin-4-yl)-4-methylphenyl)isobutyramide
• VMLZFUVIKCGATC-UHFFFAOYSA-N
• CHEMBL242004
• SCHEMBL5660385
• SNAP-94847 hydrochloride
• DA-67651
• TS-09136
• SNAP 94847
• NCGC00370900-01
• HY-107625
• N-[3-[1-[[4-(3,4-difluorophenoxy)phenyl]methyl]piperidin-4-yl]-4-methylphenyl]-2-methylpropanamide
• N-(3-{1-[4-(3,4-DIFLUOROPHENOXY)BENZYL]-4-PIPERIDINYL}-4-METHYLPHENYL)-2-METHYLPROPANAMIDE
• N-(3-{1-4-(3,4-difluorophenoxy)benzyl]-4-piperidinyl}-4-methylphenyl)-2-methylpropanamide
• 487051-12-7
• ZB1571

• MDL： MFCD11100336
• Inchi： 1S/C29H32F2N2O2/c1-19(2)29(34)32-23-7-4-20(3)26(16-23)22-12-14-33(15-13-22)18-21-5-8-24(9-6-21)35-25-10-11-27(30)28(31)17-25/h4-11,16-17,19,22H,12-15,18H2,1-3H3,(H,32,34)
• InChI Key： VMLZFUVIKCGATC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1C=CC(=CC=1)CN1CCC(C2C=C(C=CC=2C)NC(C(C)C)=O)CC1)F

Computed Properties

• Exact Mass: 514.2198623 g/mol
• Monoisotopic Mass: 514.2198623 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 515.0
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 6.3

Experimental Properties

• Solubility: DMSO: soluble20mg/mL, clear

SNAP 94847 hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on SNAP 94847 hydrochloride

Comprehensive Overview of SNAP 94847 hydrochloride (CAS No. 487051-12-7): Mechanism, Applications, and Research Insights

SNAP 94847 hydrochloride (CAS No. 487051-12-7) is a selective and potent antagonist of the melanin-concentrating hormone receptor 1 (MCHR1), a target of significant interest in neuroscience and metabolic research. This compound has garnered attention for its potential role in modulating feeding behavior, energy homeostasis, and emotional regulation. With the growing global focus on mental health and metabolic disorders, researchers are increasingly exploring the therapeutic potential of MCHR1 antagonists like SNAP 94847 hydrochloride.

The chemical structure of SNAP 94847 hydrochloride features a benzodiazepine core, which contributes to its high affinity for MCHR1. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Recent studies highlight its efficacy in animal models of obesity and anxiety, aligning with current trends in precision medicine and personalized therapeutics. Researchers frequently search for "SNAP 94847 hydrochloride solubility" or "MCHR1 antagonist mechanism," reflecting the compound's relevance in drug discovery pipelines.

From a pharmacokinetic perspective, SNAP 94847 hydrochloride exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted compounds. This property has spurred investigations into its potential applications for neurodegenerative diseases and mood disorders, topics frequently queried in academic databases. Notably, its selectivity over other GPCRs reduces off-target effects, addressing a key concern in drug safety profiling.

In the context of translational research, SNAP 94847 hydrochloride serves as a valuable tool compound for validating MCHR1's role in circadian rhythm modulation and reward pathways. These areas intersect with popular health trends like "sleep optimization" and "addiction recovery," making the compound a subject of cross-disciplinary interest. Its use in high-throughput screening assays further underscores its utility in modern drug development workflows.

Quality considerations for SNAP 94847 hydrochloride include HPLC purity (>98%) and proper storage conditions (-20°C), details often sought by laboratory professionals. As the scientific community prioritizes reproducibility, suppliers emphasizing batch-to-batch consistency for this compound gain traction in research markets. The compound's stability profile also makes it suitable for long-term neuropharmacology studies, a frequent focus in grant-funded research.

Emerging applications of SNAP 94847 hydrochloride in behavioral phenotyping platforms reflect the compound's versatility. With increasing searches for "animal models of depression" and "neuropharmacology tools," this MCHR1 antagonist continues to facilitate breakthroughs in understanding neural circuits. Its compatibility with optogenetics and chemogenetics techniques positions it as a bridge between classical pharmacology and cutting-edge neuroscience methods.

Commercial availability of SNAP 94847 hydrochloride from specialized biochemical suppliers ensures accessibility for academic and industrial researchers. Product listings often highlight its structure-activity relationship (SAR) data, catering to medicinal chemists optimizing next-generation MCHR1 modulators. This aligns with industry demands for target engagement biomarkers and mechanistic probes in preclinical development.

Future directions for SNAP 94847 hydrochloride research may explore its potential in gut-brain axis studies, a hot topic in microbiome research. Preliminary data suggesting MCHR1's expression in enteric neurons has sparked queries about "MCHR1 and digestive health," indicating expanding applications beyond traditional CNS research. Such interdisciplinary connections enhance the compound's scientific impact and commercial viability.